Cas no 2309463-48-5 (1H-1,2,3-Triazol-4-amine, N-methyl-1-(phenylmethyl)-)

1H-1,2,3-Triazol-4-amine, N-methyl-1-(phenylmethyl)- is a heterocyclic compound featuring a triazole core functionalized with an amine group and a benzyl substituent. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where triazole derivatives are valued for their bioactivity and stability. The N-methyl and phenylmethyl groups enhance lipophilicity, potentially improving membrane permeability in drug design. Its well-defined molecular framework makes it a useful intermediate for constructing more complex molecules, including ligands or inhibitors. The compound’s purity and consistent reactivity are critical for reproducible results in organic synthesis and medicinal chemistry studies.

1H-1,2,3-Triazol-4-amine, N-methyl-1-(phenylmethyl)- structure

2309463-48-5 structure

Product Name:1H-1,2,3-Triazol-4-amine, N-methyl-1-(phenylmethyl)-

CAS No:2309463-48-5

MF:C₁₀H₁₂N₄

MW:188.22908115387

CID:5994689

PubChem ID:57173216

Update Time:2025-05-27

1H-1,2,3-Triazol-4-amine, N-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,3-Triazol-4-amine, N-methyl-1-(phenylmethyl)-
- 1-benzyl-N-methyl-1H-1,2,3-triazol-4-amine
- 2309463-48-5
- 1-benzyl-N-methyltriazol-4-amine
- EN300-6499314
- Inchi： 1S/C10H12N4/c1-11-10-8-14(13-12-10)7-9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3
- InChI Key： DYTZXKWPVUWABS-UHFFFAOYSA-N
- SMILES： N1(CC2=CC=CC=C2)C=C(NC)N=N1

Computed Properties

Exact Mass: 188.106196400g/mol
Monoisotopic Mass: 188.106196400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 42.7Å²

Experimental Properties

Density: 1.17±0.1 g/cm3(Predicted)
Boiling Point: 388.3±44.0 °C(Predicted)
pka: 2.78±0.25(Predicted)

1H-1,2,3-Triazol-4-amine, N-methyl-1-(phenylmethyl)- Pricemore >>

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Enamine	EN300-6499314-0.05g	1-benzyl-N-methyl-1H-1,2,3-triazol-4-amine	2309463-48-5	95.0%	0.05g	$50.0	2025-03-14
Enamine	EN300-6499314-0.1g	1-benzyl-N-methyl-1H-1,2,3-triazol-4-amine	2309463-48-5	95.0%	0.1g	$77.0	2025-03-14
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